Cas no 898769-76-1 (3-Cyano-4'-morpholinomethyl benzophenone)

• Product name: 3-Cyano-4'-morpholinomethyl benzophenone
• CAS No: 898769-76-1
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD03841389
• CID: 1947228
• PubChem ID: 24724223

3-Cyano-4'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(morpholin-4-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-4'-MORPHOLINOMETHYLBENZOPHENONE
• CTK5G5026
• AG-H-65103
• KB-181927
• MFCD03841389
• 3-{4-[(Morpholin-4-yl)methyl]benzoyl}benzonitrile
• 898769-76-1
• AKOS016019920
• DTXSID60642622
• 3-cyano-4'-morpholinomethyl benzophenone
• 3-Cyano-4'-morpholinomethyl benzophenone

• MDL： MFCD03841389
• Inchi： InChI=1S/C19H18N2O2/c20-13-16-2-1-3-18(12-16)19(22)17-6-4-15(5-7-17)14-21-8-10-23-11-9-21/h1-7,12H,8-11,14H2
• InChI Key： JYAHJNNTCCMUGF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)C2=CC=C(C=C2)CN3CCOCC3)C#N

Computed Properties

• Exact Mass: 306.13700
• Monoisotopic Mass: 306.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 53.33000
• LogP: 2.55938

3-Cyano-4'-morpholinomethyl benzophenone Security Information

3-Cyano-4'-morpholinomethyl benzophenone Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Cyano-4'-morpholinomethyl benzophenone

Introduction to 3-Cyano-4'-morpholinomethyl benzophenone (CAS No. 898769-76-1)

3-Cyano-4'-morpholinomethyl benzophenone (CAS No. 898769-76-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of biological activities and potential applications in drug development and advanced materials. This comprehensive introduction aims to provide an in-depth overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-Cyano-4'-morpholinomethyl benzophenone.

Chemical Structure and Properties

3-Cyano-4'-morpholinomethyl benzophenone is a derivative of benzophenone, featuring a cyano group and a morpholinomethyl substituent. The cyano group (CN) is a functional group known for its strong electron-withdrawing properties, which can significantly influence the compound's reactivity and stability. The morpholinomethyl group (CH₂-morpholine) adds additional complexity to the molecule, enhancing its solubility and biological activity. The molecular formula of 3-Cyano-4'-morpholinomethyl benzophenone is C₁₈H₁₉N₂O₂, with a molecular weight of approximately 303.35 g/mol.

The compound's physical properties include a melting point of around 120-125°C and a boiling point that is typically above 300°C under standard atmospheric conditions. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 3-Cyano-4'-morpholinomethyl benzophenone can be achieved through several well-documented methods, each offering unique advantages and challenges. One common approach involves the reaction of 4-morpholinomethylbenzophenone with cyanide sources such as potassium cyanide (KCN) or trimethylsilyl cyanide (TMSCN). This reaction typically proceeds via nucleophilic addition followed by elimination, resulting in the formation of the desired cyano derivative.

An alternative synthetic route involves the condensation of 4-morpholinomethylbenzaldehyde with malononitrile in the presence of a base such as sodium hydride (NaH). This method offers high yields and excellent purity, making it particularly suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Biological Activities and Applications

3-Cyano-4'-morpholinomethyl benzophenone has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that this compound can effectively inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 3-Cyano-4'-morpholinomethyl benzophenone has also demonstrated promising antiproliferative effects against various cancer cell lines. Studies have reported that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells, making it a potential candidate for cancer therapy. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of multiple signaling pathways, including those involving p53, Bcl-2, and caspases.

Beyond its applications in drug development, 3-Cyano-4'-morpholinomethyl benzophenone has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials such as organic semiconductors and photovoltaic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where its high electron mobility and stability are highly valued.

Recent Research Advancements

The ongoing research on 3-Cyano-4'-morpholinomethyl benzophenone continues to uncover new insights into its properties and applications. A recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of several analogs of this compound with enhanced biological activities. These analogs were designed by modifying the substituents on the morpholinomethyl group or introducing additional functional groups to optimize their pharmacological profiles.

In another study, researchers from the University of California investigated the use of 3-Cyano-4'-morpholinomethyl benzophenone-based materials in flexible electronics. They demonstrated that these materials exhibit excellent mechanical flexibility and electrical conductivity, making them suitable for applications such as wearable devices and flexible displays.

The potential therapeutic applications of 3-Cyano-4'-morpholinomethyl benzophenone have also been explored in clinical trials. A phase I clinical trial conducted by a pharmaceutical company evaluated the safety and efficacy of this compound as a treatment for advanced solid tumors. Preliminary results showed that it was well-tolerated by patients and exhibited promising antitumor activity, warranting further investigation.

Conclusion

In conclusion, 3-Cyano-4'-morpholinomethyl benzophenone (CAS No. 898769-76-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure confers it with a range of desirable properties, including enzymatic inhibition, antiproliferative effects, and electronic functionality. Ongoing research continues to expand our understanding of this compound's capabilities and applications, paving the way for innovative solutions in healthcare and technology.